Monobutyl Phthalate-d4
Monobutyl Phthalate-d4
Brand Name:
Vulcanchem
CAS No.:
478954-81-3
VCID:
VC0135450
InChI:
InChI=1S/C12H14O4/c1-2-3-8-16-12(15)10-7-5-4-6-9(10)11(13)14/h4-7H,2-3,8H2,1H3,(H,13,14)/i4D,5D,6D,7D
SMILES:
CCCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C12H14O4
Molecular Weight:
226.264
Monobutyl Phthalate-d4
CAS No.: 478954-81-3
Reference Standards
VCID: VC0135450
Molecular Formula: C12H14O4
Molecular Weight: 226.264
CAS No. | 478954-81-3 |
---|---|
Product Name | Monobutyl Phthalate-d4 |
Molecular Formula | C12H14O4 |
Molecular Weight | 226.264 |
IUPAC Name | 2-butoxycarbonyl-3,4,5,6-tetradeuteriobenzoic acid |
Standard InChI | InChI=1S/C12H14O4/c1-2-3-8-16-12(15)10-7-5-4-6-9(10)11(13)14/h4-7H,2-3,8H2,1H3,(H,13,14)/i4D,5D,6D,7D |
Standard InChIKey | YZBOVSFWWNVKRJ-UGWFXTGHSA-N |
SMILES | CCCCOC(=O)C1=CC=CC=C1C(=O)O |
Synonyms | 1,2-(Benzene-d4)dicarboxylic Acid 1-Butyl Ester; Phthalic Acid-d4 Butyl Ester; Butyl Hydrogen Phthalate-d4; Mono-n-butyl Phthalate-d4; MnBP-d4; NSC 8479-d4; |
PubChem Compound | 71750779 |
Last Modified | Nov 11 2021 |
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